Cas no 2138198-21-5 (methyl 2-4-(4-ethenylphenyl)phenylacetate)

• Product Name: methyl 2-4-(4-ethenylphenyl)phenylacetate
• CAS No: 2138198-21-5
• MF: C₁₇H₁₆O₂
• MW: 252.307744979858
• CID: 6278191
• PubChem ID: 142846393
• Update Time: 2025-05-22

methyl 2-4-(4-ethenylphenyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-4-(4-ethenylphenyl)phenylacetate
• 2138198-21-5
• EN300-1067162
• methyl 2-[4-(4-ethenylphenyl)phenyl]acetate

• Inchi： 1S/C17H16O2/c1-3-13-4-8-15(9-5-13)16-10-6-14(7-11-16)12-17(18)19-2/h3-11H,1,12H2,2H3
• InChI Key： PDXAOFRIKYMAHK-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(=CC=1)C1C=CC(C=C)=CC=1)=O

Computed Properties

• Exact Mass: 252.115029749g/mol
• Monoisotopic Mass: 252.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 2-4-(4-ethenylphenyl)phenylacetate

Introduction to Methyl 2-(4-(4-Ethenylphenyl)phenyl)acetate (CAS No. 2138198-21-5)

Methyl 2-(4-(4-Ethenylphenyl)phenyl)acetate, with the CAS registry number 2138198-21-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of acetate, featuring a methyl group attached to an acetyl moiety, which is further connected to a substituted phenyl group. The phenyl group is itself substituted with an ethenyl (vinyl) group at the para position, creating a structure that exhibits unique electronic and steric properties. These properties make it a valuable compound in various applications, including drug design and material science.

The synthesis of methyl 2-(4-(4-ethenylphenyl)phenyl)acetate involves a series of well-established organic reactions. Typically, the compound is prepared through nucleophilic acylation or esterification reactions. The starting materials often include aromatic compounds with appropriate substituents, such as 4-vinylphenol or its derivatives. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of these synthetic processes.

One of the most notable applications of methyl 2-(4-(4-ethenylphenyl)phenyl)acetate lies in its use as an intermediate in drug development. The compound's structure allows for easy modification at various positions, enabling researchers to explore its potential as a lead compound for treating various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for novel therapeutic agents.

In addition to its pharmaceutical applications, methyl 2-(4-(4-ethenylphenyl)phenyl)acetate has also found utility in material science. Its aromatic structure and substituents contribute to its stability and reactivity, making it suitable for use in the synthesis of advanced materials such as polymers and coatings. Recent research has focused on leveraging its electronic properties to develop new types of sensors and optoelectronic devices.

From a structural perspective, methyl 2-(4-(4-ethenylphenyl)phenyl)acetate exhibits a high degree of symmetry, which influences its physical properties such as melting point and solubility. The presence of the ethenyl group introduces additional conjugation into the molecule, enhancing its ability to absorb light in the ultraviolet region. This property has been exploited in photovoltaic applications, where the compound serves as a sensitizer in dye-sensitized solar cells.

Recent studies have also highlighted the importance of stereochemistry in this compound's behavior. Researchers have investigated the stereochemical outcomes of various reactions involving methyl 2-(4-(4-ethenlylphenlyl)phenlyl)acetate, revealing insights into its reactivity under different conditions. These findings have implications for both synthetic chemistry and materials engineering.

In conclusion, methyl 2-(4-(4-ethenlylphenlyl)phenlyl)acetate (CAS No. 2138198-21-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in contemporary research efforts aimed at developing new drugs and advanced materials. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in both academic and industrial settings.